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Identity and Properties of Propamocarb

Propamocarb is primarily used as its hydrochloride salt for fungal disease control [1] [2].

Chemical Name (IUPAC): Propyl 3-(dimethylamino)propylcarbamate [1]
CAS Registry No.: 24579-73-5 (propamocarb) [2]

Synonym: Propamocarb-HCl [1]
Molecular Formula: C₉H₂₀N₂O₂ [1] [2]

Formulation: Often supplied as an aqueous solution (e.g., Previcur N) containing 722 grams per liter
of propamocarb hydrochloride [1].

Mode of Action: Systemic fungicide with protective action; absorbed by roots and leaves and
translocated within the plant. It is a lipid synthesis inhibitor classified under FRAC Code 28 [2].

Solubility: Highly soluble in water (>700 g/L at 25°C) [1].

Detailed Application Notes

Target Pests and Crops

Propamocarb is specifically active against Oomycetes fungi, including genera such as Pythium,

Phytophthora, Peronospora, and Bremia [1] [2]. It is used on a variety of crops, with registered uses across

many countries [1].

Example Pests Controlled: Late blight, root rot, damping off, downy mildew [2].
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Example Applications: Tomatoes, cucumbers, lettuce, peppers, strawberries, and ornamentals [1]

[2].

Soil Drench Application Rates

The appropriate application rate depends on the target crop, application method, and formulation. The

following table summarizes historical and current application rates for propamocarb hydrochloride, based

on a formulation containing 72.2% active ingredient [1].

Table 1: Propamocarb Soil Drench Application Guidelines

Country
(Historical
Data)

Commodity
Application Rate
(Formulation)

Application
Rate (a.i.)

Application Method
Notes

Austria Cucumbers 0.25% : 3 L/m² 5.4 g/m² Post-seeding drench

Cucumbers 0.15% : 0.2 L/plant 0.22 g/plant Post-plant drench

(repeat after 4 weeks)

Germany (FR) Cucurbits &

Tomatoes

0.15% : 6 L/m² 6.5 g/m² Pre-plant drench

Tomatoes 0.15% : 0.2 L/plant 0.22 g/plant Post-plant drench

Netherlands Cucumbers &
Tomatoes

0.1% : 5 L/m² 3.6 g/m² Pre-plant drench

Tomatoes 0.1% : 0.25-0.5
L/plant

0.2-0.4 g/plant Post-plant drench

France Vegetables &
Strawberries

14 mL/m² 10.1 g/m² Drench

300 mL/m³ 217 g/m³ Soil incorporation

Italy Vegetables 8-12 mL/m² 5.7-8.7 g/m² Pre-plant drench
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Current Usage Guidance: For the 2025 season, Bayer advises that no more than 6060 g of propamocarb

per hectare should be applied per crop to protect its long-term efficacy [3]. Always consult local regulatory

authorities for the most up-to-date approved rates and labels in your region.

Experimental Protocol: Residue Dissipation Study

This protocol is adapted from a published study investigating the dissipation of different propamocarb

formulations in potatoes, using High-Performance Liquid Chromatography with a Diode Array Detector

(HPLC-DAD) [4].

Field Trial and Sample Preparation

Experimental Design: Establish field plots with the crop of interest (e.g., potatoes). Apply the
commercial formulations (e.g., Previcur-N 72.2% SL or Proplant 72.2% SL) according to the

recommended soil drench application rate. Collect crop samples (e.g., leaves, tubers) at
predetermined intervals after application (e.g., 0, 1, 3, 5, 7, 10, 14 days) [4].

Sample Preparation: Use the QuEChERS methodology for sample preparation [4]:
Extraction: Homogenize a representative sample and extract with acetonitrile.

Partitioning: Add salts (e.g., MgSO₄, NaCl) to induce phase separation and partition.
Clean-up: Use dispersive Solid-Phase Extraction (d-SPE) with sorbents like PSA and C18 to

remove interfering co-extractives.

HPLC-DAD Analysis

Instrumentation: High-Performance Liquid Chromatography system coupled with a Diode Array

Detector.
Quantification: Use the HPLC-DAD to quantify propamocarb residues in the prepared samples. The

results can be used to determine the half-life (t₁/₂) of the fungicide and to suggest a safe pre-harvest
interval (PHI) [4].

Data and Calculations

Dissipation Kinetics: Plot residue concentration against time. The half-life can be calculated from
the curve. Studies have shown half-lives of 2.26 days for Previcur-N and 6.29 days for Proplant in
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potatoes [4].

Pre-Harvest Interval (PHI): Based on the dissipation data, a safe waiting period can be established
before harvest. For the studied formulations, a PHI of at least 3 days for Previcur-N and 10 days for

Proplant was suggested [4].

The workflow for this experimental protocol is summarized below.

Start Field Trial

Apply Propamocarb
via Soil Drench

Collect Crop Samples
at Time Intervals

Sample Prep:
QuEChERS Method

Analyze Residues
using HPLC-DAD

Calculate
Half-life & PHI

Establish Safe
Pre-Harvest Interval

Click to download full resolution via product page

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.sciencedirect.com/science/article/pii/S1878535212000494
https://www.sciencedirect.com/science/article/pii/S1878535212000494
https://www.smolecule.com/products/s562066?utm_src=pdf-body-img
https://www.smolecule.com/products/s562066?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Resistance Management and Safety

Resistance Management: Propamocarb has no reported resistance and remains effective against
new late blight strains [3]. To protect its efficacy:

Always apply in a mixture with another fungicide from a different cross-resistance group that
has sufficient activity on the target pathogen [3].

Alternate with fungicides from different mode-of-action groups throughout the season [3].
Toxicological Profile: Propamocarb has low general toxicity for mammals [5].

It is not a carcinogen or mutagen [5].
The acceptable daily intake (ADI) is 0.24 mg/kg body weight per day, and the acute reference

dose (ARfD) is 0.84 mg/kg body weight [6].
It is classified as a suspected endocrine disruptor by the PPDB database [2].

Ecological Consideration: Propamocarb is highly soluble and has low persistence in soil (DT₅₀ of
14 days) [2]. However, it is highly volatile, raising concerns about drift to neighboring areas [5].

Applicators must follow label directions to mitigate risks.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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